2-[2-(diphenylphosphoryl)phenoxy]ethyl 4-methylbenzenesulfonate

• IUPAC Name: 2-(2-diphenylphosphorylphenoxy)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C27H25O5PS/c1-22-16-18-25(19-17-22)34(29,30)32-21-20-31-26-14-8-9-15-27(26)33(28,23-10-4-2-5-11-23)24-12-6-3-7-13-24/h2-19H,20-21H2,1H3
• InChI Key: NDOHNMAOASYPEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCOC2=CC=CC=C2P(=O)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H25O5PS
• Molecular Weight: 492.5 g/mol

Description

2-[2-(diphenylphosphoryl)phenoxy]ethyl 4-methylbenzenesulfonate is a compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as DPPEMS and is a white crystalline powder.

Mechanism of Action

The mechanism of action of DPPEMS is not fully understood. However, it is believed that the compound acts as a charge carrier in organic electronic devices. DPPEMS can also interact with biological membranes and has been shown to have antimicrobial properties.
Biochemical and Physiological Effects:
DPPEMS has been shown to have some biochemical and physiological effects. In vitro studies have shown that DPPEMS can inhibit the growth of several types of bacteria including Staphylococcus aureus and Escherichia coli. The compound has also been shown to have anticancer properties and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPPEMS is its ease of synthesis. The compound can be synthesized using a simple and inexpensive method. DPPEMS is also stable and can be stored for long periods of time without degradation. However, the compound has some limitations for lab experiments. DPPEMS is insoluble in water and some organic solvents, which can limit its use in certain experiments. The compound also has limited solubility in some common organic solvents such as chloroform and dichloromethane.

Future Directions

There are several future directions for DPPEMS research. One area of interest is the development of new organic electronic devices using DPPEMS as a dopant. Researchers are also interested in studying the interactions between DPPEMS and biological membranes to better understand its antimicrobial properties. Additionally, there is potential for DPPEMS to be used as a drug delivery system due to its ability to interact with biological membranes. Overall, DPPEMS is a compound with promising potential for various scientific applications and further research is needed to fully understand its properties and potential uses.

Scientific Research Applications

DPPEMS has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of DPPEMS is in the field of organic electronics. DPPEMS can be used as a dopant in organic electronic devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound has been shown to improve the performance of these devices by enhancing charge transport and reducing device leakage.